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Compound of Interest

Compound Name: Fosfructose

Cat. No.: B8816187

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to utilizing stable isotope tracers for the
elucidation of fructose phosphate metabolism. The unique metabolic fate of fructose, distinct
from glucose, has significant implications in various metabolic diseases, including non-alcoholic
fatty liver disease (NAFLD), obesity, and insulin resistance, as well as in cancer metabolism.
Stable isotope tracing offers a powerful methodology to quantitatively track the journey of
fructose-derived carbons through intricate metabolic networks, providing precise
measurements of metabolic fluxes and pathway activities.

Core Metabolic Pathways of Fructose

Fructose metabolism is primarily initiated in the liver, small intestine, and kidneys. Unlike
glucose, its entry into cellular metabolism follows a distinct path:

e Phosphorylation: Fructose is first phosphorylated to fructose-1-phosphate (F1P) by the
enzyme fructokinase (ketohexokinase, KHK). This crucial step traps fructose inside the cell.

o Cleavage: F1P is then cleaved by aldolase B into two triose phosphates: dihydroxyacetone
phosphate (DHAP) and glyceraldehyde.

o Triose Phosphate Metabolism: DHAP can directly enter the glycolytic or gluconeogenic
pathways. Glyceraldehyde is subsequently phosphorylated by triose kinase to
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glyceraldehyde-3-phosphate (G3P), which also integrates into glycolysis or
gluconeogenesis.

This metabolic route bypasses the main regulatory step of glycolysis catalyzed by

phosphofructokinase, leading to a rapid and substantial influx of triose phosphates. These can
then be directed towards glycolysis, gluconeogenesis, the pentose phosphate pathway (PPP)
for nucleotide synthesis, or de novo lipogenesis (DNL) for fatty acid and triglyceride synthesis.

Visualization of Fructose Metabolism

The following diagram illustrates the central pathways of fructose metabolism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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